Cas no 1547796-68-8 (2-fluoro-2-4-(methylsulfanyl)phenylacetic acid)

• Product Name: 2-fluoro-2-4-(methylsulfanyl)phenylacetic acid
• CAS No: 1547796-68-8
• MF: C₉H₉FO₂S
• MW: 200.229964971542
• CID: 5755489
• PubChem ID: 22350081
• Update Time: 2023-12-26

2-fluoro-2-4-(methylsulfanyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-2-[4-(METHYLSULFANYL)PHENYL]ACETICACID
• 1547796-68-8
• EN300-1139493
• 2-FLUORO-2-[4-(METHYLSULFANYL)PHENYL]ACETIC ACID
• Benzeneacetic acid, α-fluoro-4-(methylthio)-
• 2-fluoro-2-4-(methylsulfanyl)phenylacetic acid

• Inchi： 1S/C9H9FO2S/c1-13-7-4-2-6(3-5-7)8(10)9(11)12/h2-5,8H,1H3,(H,11,12)
• InChI Key： HNNLRQONDFOALT-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C(=O)O)F

Computed Properties

• Exact Mass: 200.03072886g/mol
• Monoisotopic Mass: 200.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 340.9±32.0 °C(Predicted)
• pka: 2.17±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers